Cas no 41534-90-1 ((5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one)

• Product Name: (5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one
• CAS No: 41534-90-1
• MF: C₁₆H₁₁ClN₂OS
• MW: 314.789341211319
• MDL: MFCD12027995
• CID: 2709906
• PubChem ID: 6434328
• Update Time: 2025-04-21

(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-5-[(3-chlorophenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one
• (5E)-5-(3-chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one
• STK505415
• (5E)-5-(3-chlorobenzylidene)-3-phenyl-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one
• 4-Imidazolidinone, 5-((3-chlorophenyl)methylene)-3-phenyl-2-thioxo-
• 5-(m-Chlorobenzylidene)-3-phenyl-2-thiohydantoin
• AKOS005214293
• 41534-90-1
• 5-((3-Chlorophenyl)methylene)-3-phenyl-2-thioxo-4-imidazolidinone
• 3-Phenyl-5-(3'-chlorobenzylidene)-2-thiohydantoin
• BRN 0810477
• HYDANTOIN, 5-(m-CHLOROBENZYLIDENE)-3-PHENYL-2-THIO-
• (5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one

• MDL： MFCD12027995
• Inchi： 1S/C16H11ClN2OS/c17-12-6-4-5-11(9-12)10-14-15(20)19(16(21)18-14)13-7-2-1-3-8-13/h1-10H,(H,18,21)/b14-10+
• InChI Key： NARMGNUHWXMITK-GXDHUFHOSA-N
• SMILES： ClC1=CC=CC(=C1)/C=C1\C(N(C(N\1)=S)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 314.0280618Da
• Monoisotopic Mass: 314.0280618Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.4±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 453.8±55.0 °C at 760 mmHg
• Flash Point: 228.3±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines